molecular formula C7H13NO B8734443 (3,4-Dihydro-2H-pyran-2-ylmethyl)-methyl-amine

(3,4-Dihydro-2H-pyran-2-ylmethyl)-methyl-amine

Cat. No. B8734443
M. Wt: 127.18 g/mol
InChI Key: XWQKLSSUNUCHIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3,4-Dihydro-2H-pyran-2-ylmethyl)-methyl-amine is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C7H13NO

Molecular Weight

127.18 g/mol

IUPAC Name

1-(3,4-dihydro-2H-pyran-2-yl)-N-methylmethanamine

InChI

InChI=1S/C7H13NO/c1-8-6-7-4-2-3-5-9-7/h3,5,7-8H,2,4,6H2,1H3

InChI Key

XWQKLSSUNUCHIW-UHFFFAOYSA-N

Canonical SMILES

CNCC1CCC=CO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,4-Dihydro-2H-pyran-2-carbaldehyde (300 g, 2.68 mol) was dissolved in tetrahydrofuran (710 mL). Raney-Co catalyst (30 g, tetrahydrofuran moist) was added. Gaseous methyl amine (415.4 g, 13.4 mol) was transferred into the solution within 50 minutes (45° C.). Hydrogen (49.2 L) was added and the pressure adjusted to 100 bar and the solution was stirred for about 2 h at 100° C. The reaction vessel was cooled to room temperature, the gas removed and the solution degassed. The solution was concentrated under reduced pressure. The crude product (344.5 g) was distilled at reduced pressure to receive (3,4-Dihydro-2H-pyran-2-ylmethyl)-methyl-amine (289.8 g, 2.28 mol, 85% yield). Analytical data amine (3,4-Dihydro-2H-pyran-2-ylmethyl)-methyl-amine: Bp. 55-57° C. at 16 mbar; HPLC-MS: (M+H)+=128 at rt=0.619 min. (TIC), rt=0.596 min. (UV), rt=0.631 min. (ELS), Chromolith SpeedROD RP-18e 50-4.6 mm, solvent A: water+0.1% TFA, solvent B: acetonitrile+0.1% TFA, gradient: 4% solvent B at 0.0 min., 100% solvent B at 2.6 min., flow: 2.4 mL/min., UV: 220 nm.
Quantity
300 g
Type
reactant
Reaction Step One
Quantity
710 mL
Type
solvent
Reaction Step One
Quantity
415.4 g
Type
reactant
Reaction Step Two
Quantity
49.2 L
Type
reactant
Reaction Step Three
[Compound]
Name
Co
Quantity
30 g
Type
catalyst
Reaction Step Four

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